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Compound of Interest

Compound Name: 4-Hydrazinyl-3-nitrobenzonitrile

Cat. No.: B038958

Audience: Researchers, scientists, and drug development professionals.

Core Topic: This guide focuses on the physicochemical properties of nitrile-containing
compounds, with a specific inquiry into 4-hydrazinyl-3-nitrobenzonitrile. While specific
experimental data for 4-hydrazinyl-3-nitrobenzonitrile is not readily available in the public
domain, this document provides a comprehensive overview of the methodologies used to
determine such properties and contextual data from structurally related molecules.

Physicochemical Data for 4-Hydrazinyl-3-
nitrobenzonitrile

As of the latest literature review, the specific melting and boiling points for 4-hydrazinyl-3-
nitrobenzonitrile have not been experimentally determined and reported in publicly accessible
databases. This section will be updated as new data becomes available.

Comparative Physicochemical Data of Related
Compounds

To provide a frame of reference, the following table summarizes the melting points of several
structurally related nitrobenzonitrile derivatives. This data can offer insights into the potential
physical state and thermal stability of 4-hydrazinyl-3-nitrobenzonitrile.
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Compound Name Molecular Structure Melting Point (°C)
4-Nitrobenzonitrile 0O2NCeH4CN 144-147
4-Hydroxy-3-nitrobenzonitrile HOCesH3(NO2)CN 146-148[1][2]
4-Fluoro-3-nitrobenzonitrile FCesH3(NO2)CN 87.0-97.0[3]
3-Nitrobenzonitrile 0O2NCeH4CN 114-117[4][5]

Experimental Protocols for Physicochemical
Property Determination

The following are detailed, generalized protocols for determining the melting and boiling points
of organic compounds, applicable to substances like 4-hydrazinyl-3-nitrobenzonitrile.

Melting Point Determination

The melting point is a critical physical property used to identify a substance and assess its
purity. A pure crystalline solid typically has a sharp melting point range of 0.5-1.0°C, while
impurities tend to lower and broaden the melting range.[6][7]

Method 1: Thiele Tube Method

This method utilizes a specialized glass tube designed to allow for uniform heating of an oll
bath via convection currents.

o Apparatus: Thiele tube, thermometer, capillary tubes, rubber band, Bunsen burner or other
heat source, and a high-boiling point liquid (e.g., mineral oil or silicone oil).

e Procedure:

Seal one end of a capillary tube by heating it in a flame.

o

[¢]

Finely powder the solid organic compound.

[¢]

Pack a small amount of the powdered sample into the open end of the capillary tube to a
height of 1-2 mm.[8][9]
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Attach the capillary tube to a thermometer using a rubber band, ensuring the sample is
level with the thermometer bulb.

Suspend the thermometer and attached capillary tube in the Thiele tube containing the
heating oil. The rubber band should remain above the oil level to prevent melting.[7]

Gently heat the side arm of the Thiele tube to create a convection current, ensuring a slow
and uniform temperature increase (approximately 1-2°C per minute) near the expected
melting point.[7]

Record the temperature at which the first drop of liquid appears (the beginning of melting).

Record the temperature at which the entire solid has turned into a clear liquid (the
completion of melting). The range between these two temperatures is the melting point
range.[6][7]

Method 2: Digital Melting Point Apparatus

Modern laboratories often use automated or semi-automated apparatus for more precise and

convenient measurements.

o Apparatus: Digital melting point apparatus, capillary tubes.

e Procedure:

[¢]

Prepare the sample in a capillary tube as described in the Thiele tube method.
Place the capillary tube into the sample holder of the apparatus.

Set the heating rate. It is common practice to perform a rapid initial determination to find
an approximate melting point, followed by a slower, more careful measurement (1-2°C per
minute) for accuracy.[6]

Observe the sample through the magnifying lens.

Record the temperatures at the onset and completion of melting as displayed by the
apparatus.[10]
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Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[11][12]

Method: Capillary Method (Siwoloboff's Method)

This micro-method is suitable for small quantities of liquid.

o Apparatus: Small test tube (fusion tube), capillary tube (sealed at one end), thermometer,

heating bath (e.g., Thiele tube or an aluminum block on a hot plate), and a means to attach
the test tube to the thermometer.[13][14]

e Procedure:

o

Place a few milliliters of the liquid into the small test tube.[11]

Invert a capillary tube (sealed at one end) and place it into the liquid in the test tube, with
the open end submerged.[13]

Attach the test tube to the thermometer so that the sample is level with the thermometer
bulb.

Immerse the assembly into a heating bath.
Heat the bath slowly and uniformly.
Observe the capillary tube. As the liquid heats, air trapped in the capillary will bubble out.

Continue heating until a rapid and continuous stream of bubbles emerges from the
capillary tube. Note this temperature. This indicates that the vapor pressure of the liquid
has exceeded the external pressure.

Remove the heat source and allow the apparatus to cool slowly.

The temperature at which the bubbling stops and the liquid begins to enter the capillary
tube is the boiling point of the liquid.[12]
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Mandatory Visualizations

The following diagrams illustrate the generalized workflows for determining the melting and
boiling points of a chemical compound.
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Workflow for Melting Point Determination
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Caption: Workflow for Melting Point Determination.
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Workflow for Boiling Point Determination (Capillary Method)
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Caption: Workflow for Boiling Point Determination.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b038958?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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